Cas no 148214-44-2 (4-(naphthalen-2-yl)-1,2,3,6-tetrahydropyridine)

• Product Name: 4-(naphthalen-2-yl)-1,2,3,6-tetrahydropyridine
• CAS No: 148214-44-2
• MF: C₁₅H₁₅N
• MW: 209.286303758621
• MDL: MFCD11128342
• CID: 2123778
• PubChem ID: 22729078
• Update Time: 2025-11-06

4-(naphthalen-2-yl)-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(naphthalen-2-yl)-1,2,3,6-tetrahydropyridine
• 4-Naphthalen-2-yl-1,2,3,6-tetrahydro-pyridine
• 148214-44-2
• SB33746
• AKOS000205318
• 4-naphthalen-2-yl-1,2,3,6-tetrahydropyridine
• SCHEMBL5585398
• EN300-70472
• CS-0267421
• MFCD11128342
• DA-10072
• FARRLQPEWDADQF-UHFFFAOYSA-N

• MDL： MFCD11128342
• Inchi： 1S/C15H15N/c1-2-4-14-11-15(6-5-12(14)3-1)13-7-9-16-10-8-13/h1-7,11,16H,8-10H2
• InChI Key： FARRLQPEWDADQF-UHFFFAOYSA-N
• SMILES： N1CC=C(C2C=CC3C=CC=CC=3C=2)CC1

Computed Properties

• Exact Mass: 209.120449483Da
• Monoisotopic Mass: 209.120449483Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Additional information on 4-(naphthalen-2-yl)-1,2,3,6-tetrahydropyridine

Introduction to CAS No. 148214-44-2: 4-(naphthalen-2-yl)-1,2,3,6-tetrahydropyridine

The compound with CAS No. 148214-44-2, commonly referred to as 4-(naphthalen-2-yl)-1,2,3,6-tetrahydropyridine, is a significant molecule in the field of organic chemistry and materials science. This compound belongs to the class of tetrahydropyridines, which are known for their versatile applications in drug design and material synthesis. The structure of 4-(naphthalen-2-yl)-1,2,3,6-tetrahydropyridine consists of a naphthalene ring fused with a tetrahydropyridine moiety, making it a unique derivative with potential for various chemical transformations.

Recent studies have highlighted the importance of tetrahydropyridine derivatives in the development of novel materials and pharmaceutical agents. For instance, researchers have explored the use of tetrahydropyridines as precursors for synthesizing advanced polymers and organic semiconductors. The integration of a naphthalene group into the tetrahydropyridine framework enhances the compound's electronic properties, making it a promising candidate for applications in optoelectronics and energy storage devices.

In terms of synthesis, 4-(naphthalen-2-yl)-1,2,3,6-tetrahydropyridine can be prepared through various routes, including catalytic hydrogenation and coupling reactions. One notable method involves the use of palladium catalysts to facilitate the coupling between naphthalene derivatives and pyridine precursors. This approach not only ensures high yields but also allows for fine-tuning of the product's properties by varying reaction conditions.

The physical and chemical properties of CAS No. 148214-44-2 have been extensively studied to understand its behavior under different conditions. For example, its thermal stability has been evaluated using differential scanning calorimetry (DSC), revealing its suitability for high-temperature applications. Additionally, spectroscopic analyses such as UV-vis and NMR have provided insights into its electronic structure and molecular interactions.

The application potential of tetrahydropyridine derivatives extends beyond materials science into the realm of drug discovery. Recent research has focused on evaluating the biological activity of tetrahydropyridines, particularly their ability to modulate cellular signaling pathways. Initial findings suggest that CAS No. 148214-44-2 may exhibit anti-inflammatory and antioxidant properties, making it a valuable lead compound for developing therapeutic agents.

In conclusion, CAS No. 148214-44-2: 4-(naphthalen-2-yl)-1,2,3,6-tetrahydropyridine stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structure and favorable properties make it an attractive target for further research and development in both academic and industrial settings.